Cas no 1246304-74-4 (DSPE-PEG2000-cyanur)

• Product Name: DSPE-PEG2000-cyanur
• CAS No: 1246304-74-4
• MF: C₁₀₀H₁₉₁Cl₂N₅O₅₄P
• MW: 2429.46743702888
• CID: 4580267
• Update Time: 2025-05-25

DSPE-PEG2000-cyanur Chemical and Physical Properties

Names and Identifiers

• DSPE-PEG2000-cyanur

• Inchi： 1S/C49H88Cl2N5O54P.25C2H4.CH4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-44(57)63-41-43(68-45(58)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)42-67-111(60,61)66-38-36-53-49(59)62-39-40-65-70-72-74-76-78-80-82-84-86-88-90-92-94-96-98-100-102-104-106-108-110-109-107-105-103-101-99-97-95-93-91-89-87-85-83-81-79-77-75-73-71-69-64-37-35-52-48-55-46(50)54-47(51)56-48;25*1-2;/h35,37,43H,3-34,36,38-42H2,1-2H3,(H,53,59)(H,60,61)(H,52,54,55,56);25*1-2H2;1H4/p-1/b37-35+;;;;;;;;;;;;;;;;;;;;;;;;;;/t43-;;;;;;;;;;;;;;;;;;;;;;;;;;/m1........................../s1
• InChI Key： UOOBAWOAHDKZLJ-YDBTUDGBSA-M
• SMILES： ClC1N=C(N=C(N=1)N/C=C/OOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOOCCOC(NCCOP(=O)([O-])OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)=O)Cl.C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C.C=C

DSPE-PEG2000-cyanur Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on DSPE-PEG2000-cyanur

Research Briefing on DSPE-PEG2000-cyanur and Compound 1246304-74-4 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as DSPE-PEG2000-cyanur and 1246304-74-4 in drug delivery systems and therapeutic applications. DSPE-PEG2000-cyanur, a polyethylene glycol (PEG)ylated phospholipid conjugate, has been widely utilized in the formulation of nanocarriers for targeted drug delivery. Meanwhile, 1246304-74-4, a small molecule compound, has shown promising potential in modulating biological pathways relevant to disease treatment. This briefing synthesizes the latest research findings on these two key components, focusing on their roles, mechanisms, and applications in modern medicine.

DSPE-PEG2000-cyanur is a critical component in the development of liposomal and micellar drug delivery systems. Its unique structure, featuring a cyanuric acid moiety linked to a PEGylated phospholipid, enhances the stability and targeting efficiency of nanocarriers. Recent studies have demonstrated its utility in improving the pharmacokinetics and biodistribution of encapsulated drugs, particularly in cancer therapy. For instance, research published in 2023 revealed that DSPE-PEG2000-cyanur-modified liposomes significantly increased tumor accumulation of chemotherapeutic agents while minimizing off-target effects. This underscores its potential for clinical translation.

Compound 1246304-74-4 has emerged as a molecule of interest due to its ability to interact with specific cellular targets. Preliminary studies indicate that it acts as an inhibitor of certain enzymatic pathways involved in inflammatory and proliferative diseases. A 2024 study highlighted its efficacy in reducing tumor growth in preclinical models by disrupting key signaling cascades. The compound's mechanism of action, coupled with its favorable safety profile, positions it as a candidate for further drug development. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its therapeutic potential in combination with other agents.

The integration of DSPE-PEG2000-cyanur and 1246304-74-4 in drug delivery systems represents a novel approach to enhancing therapeutic outcomes. For example, a recent investigation explored the co-encapsulation of 1246304-74-4 within DSPE-PEG2000-cyanur-based nanocarriers, resulting in synergistic effects against resistant cancer cell lines. This combination leverages the targeting capabilities of DSPE-PEG2000-cyanur and the pharmacological activity of 1246304-74-4, offering a promising strategy for overcoming drug resistance. Such innovations highlight the dynamic interplay between chemical biology and pharmaceutical engineering.

Despite these advancements, challenges remain in the clinical translation of these technologies. Issues such as scalability, long-term stability, and regulatory compliance must be addressed to ensure successful commercialization. Future research directions include the development of next-generation derivatives of DSPE-PEG2000-cyanur with enhanced functionalities, as well as the exploration of 1246304-74-4 in broader therapeutic contexts. Collaborative efforts between academia and industry will be essential to accelerate progress in this field.

In conclusion, DSPE-PEG2000-cyanur and 1246304-74-4 exemplify the innovative potential of chemical biology in addressing unmet medical needs. Their applications in drug delivery and disease modulation underscore the importance of continued investment in research and development. As the field evolves, these compounds are poised to play a pivotal role in shaping the future of precision medicine and personalized therapeutics.